4,7-Dichloro-8-methylquinazoline

• Molecular Formula: C9H6Cl2N2
• Molecular Weight: 213.06 g/mol
• IUPAC Name: 4,7-dichloro-8-methylquinazoline
• InChI: InChI=1S/C9H6Cl2N2/c1-5-7(10)3-2-6-8(5)12-4-13-9(6)11/h2-4H,1H3
• InChI Key: SOXOPFLRHKSIIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=CN=C2Cl)Cl

Description

4,7-Dichloro-8-methylquinazoline is a synthetically versatile chemical scaffold of significant interest in medicinal chemistry and drug discovery research. Quinazoline derivatives are a prominent class of nitrogen-containing heterocycles, recognized for their diverse biological activities and presence in over 200 naturally occurring alkaloids . This compound features two reactive chlorine atoms at the 4 and 7 positions, and a methyl group at the 8 position, offering multiple sites for selective functionalization to create a wide array of novel derivatives for biological evaluation. The quinazoline core is a privileged structure in pharmaceutical development. Researchers have extensively explored quinazoline and quinazolin-4-one analogues for their potent anticancer and antimicrobial properties, among other therapeutically relevant activities . Specific quinazoline-based small molecules have been designed to target structured RNA, demonstrating nanomolar affinity and showing potential in rescuing disease-associated defects, such as in myotonic dystrophy type 2 . The structural motif is also found in several approved drugs and kinase inhibitors, such as lapatinib, erlotinib, and gefitinib, underscoring its value as a key intermediate in the synthesis of biologically active compounds . As a building block, 4,7-Dichloro-8-methylquinazoline is employed in various metal-catalyzed and classical synthetic transformations to construct complex molecular architectures. Its applications span the development of new therapeutic candidates, particularly in the ongoing search for agents to combat antimicrobial resistance and targeted oncology therapies . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications, or for human use.

Preparation Methods

Synthesis via Anthranilic Acid Derivatives

• Starting with 2-amino-6-chlorotoluene (a substituted anthranilic acid derivative), the compound is reacted with sodium oxalacetic ester in the presence of hydrochloric acid.
• The reaction mixture is heated with a high-boiling solvent such as Dowtherm or diphenyl ether to induce cyclization, forming an intermediate 8-methyl-7-chloro-4-hydroxy-2-quinoline carboxylic acid ester.
• This intermediate is then subjected to decarboxylation by heating at approximately 230°C in diphenyl ether.
• The decarboxylated product undergoes chlorination using phosphorus oxychloride at around 100°C, converting the hydroxy group to a chlorine atom and yielding 4,7-dichloro-8-methylquinazoline.
• The reaction mixture is diluted with water, forming a biphasic system; the aqueous acidic layer containing the product is separated.
• Neutralization with caustic soda precipitates the 4,7-dichloro-8-methylquinazoline, which is recovered by filtration and dried under vacuum at 30–40°C.

Alternative Cyclization and Chlorination Procedures

• Other methods involve direct cyclization of substituted anthranilic acid amides with triethyl orthoformate or formamide under reflux conditions to form quinazolin-4(3H)-ones.
• Subsequent chlorination with phosphorus oxychloride or other chlorinating agents converts hydroxyquinazoline intermediates to dichloro derivatives.
• Refluxing in solvents such as n-butanol or benzene with hydrazine hydrate or secondary amines can facilitate ring closure and substitution reactions to yield quinazoline derivatives with high purity.

• Reaction Conditions and Optimization

Step	Reagents/Conditions	Temperature (°C)	Time	Notes
Cyclization	2-amino-6-chlorotoluene + sodium oxalacetic ester + HCl + Dowtherm	240	~30 minutes	Agitation critical for uniform reaction
Decarboxylation	Diphenyl ether	~230	Until complete	Monitored by reaction completion
Chlorination	Phosphorus oxychloride	~100	~10 minutes	Converts hydroxy to chloro group
Neutralization & Precipitation	Caustic soda	Room temp (25)	Until precipitate forms	Precipitates product for filtration
Drying	Vacuum drying	30–40	Several hours	Ensures removal of residual solvents

• Research Discoveries and Improvements

• The use of diphenyl ether as a high-boiling solvent improves decarboxylation efficiency and product purity.
• Continuous carbon dioxide gas flow during reactions helps remove water formed, driving equilibrium toward product formation.
• Alternative chlorinating agents and solvents have been explored but phosphorus oxychloride and diphenyl ether remain preferred for yield and selectivity.
• Recent advances include microwave-assisted cyclization and metal-catalyzed substitution to reduce reaction times and improve yields, though these are more commonly applied to related quinazoline derivatives rather than specifically 4,7-dichloro-8-methylquinazoline.

• Summary Table of Preparation Methods

Method No.	Starting Material	Key Reagents	Main Steps	Advantages	References
1	2-amino-6-chlorotoluene + sodium oxalacetic ester	Hydrochloric acid, Dowtherm, diphenyl ether, POCl3, caustic soda	Cyclization, decarboxylation, chlorination, neutralization	High purity, scalable
2	4-chloroanthranilic acid amide	Triethyl orthoformate, hydrazine hydrate, secondary amines	Condensation, cyclization, chlorination	Versatile, moderate yields
3	8-methyl-7-chloro-4-hydroxy-2-quinoline carboxylic acid	Diphenyl ether, phosphorus oxychloride	Decarboxylation, chlorination	Efficient, well-documented

• Conclusion

The preparation of 4,7-dichloro-8-methylquinazoline is well-established through classical organic synthesis routes involving substituted anthranilic acid derivatives or quinoline intermediates. The most authoritative method involves cyclization of 2-amino-6-chlorotoluene derivatives followed by decarboxylation and chlorination with phosphorus oxychloride in high-boiling solvents such as diphenyl ether. This method yields high purity product suitable for pharmaceutical intermediate applications. Advances in catalysis and microwave-assisted synthesis offer potential future improvements but currently serve mainly related quinazoline compounds.

Chemical Reactions Analysis

Types of Reactions

4,7-Dichloro-8-methylquinazoline can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms in the compound can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium amide or thiourea can be used in the presence of solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions include various substituted quinazolines, which can have different functional groups replacing the chlorine atoms or modifying the methyl group.

Scientific Research Applications

The compound 4,7-dichloro-8-methylquinazoline and its derivatives have applications in synthesizing pharmaceuticals, including antimalarial and antileishmanial drugs, and as potential anti-tumor agents .

Pharmaceutical Applications:

• Antimalarial Drug Synthesis 4,7-dichloro-8-methylquinoline is an intermediate compound in the preparation of antimalarial pharmaceuticals of the substituted quinoline type .
• Antileishmanial Agents Quinazoline derivatives have shown potential as antileishmanial agents . A series of N2,N4-disubstituted quinazoline-2,4-diamines has been synthesized and tested against Leishmania donovani and L. amazonensis .

Anti-Tumor Applications:

• Quinazoline derivatives have been investigated as anti-tumor agents . Quinazoline derivatives containing piperazine moiety were prepared via substitution reactions with 6,7-disubstituted 4-chloroquinazoline and benzyl piperazine .
• 6-Bromo-2-(pyridin-3-yl)-4-substituted quinazolines series were synthesized with the starting reagent 4-chloro derivative. A synthesized compound N-(benzo[d]thiazol-2-yl)-6-bromo-2-(pyridin-3-yl) quinazolin-4-amine was found to be extremely selective and potent against EGFR inhibition and as showing anticancer activity against the MCF-7 cell line .

Hypertension Medications

• 2,4-Dihaloquinazolines are utilized as intermediates in the preparation of antihypertensive agents such as the various 4-amino-2-(4-substituted piperazin-1-yl)-quinazolines .

Mechanism of Action

The mechanism of action of 4,7-Dichloro-8-methylquinazoline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, making it a potential anticancer agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The biological and physicochemical properties of quinazoline derivatives are highly dependent on substituent positions and types. Below is a comparative analysis of 4,7-Dichloro-8-methylquinazoline with structurally related compounds:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	References
4,7-Dichloro-8-methylquinazoline	4-Cl, 7-Cl, 8-CH3	C₉H₆Cl₂N₂	High lipophilicity (inferred from methyl group); potential kinase inhibition (structural analogy)
4,6-Dichloro-8-methylquinazoline	4-Cl, 6-Cl, 8-CH3	C₉H₆Cl₂N₂	Similar molecular weight (213.06) but altered steric/electronic effects due to Cl at 6 vs. 7
2,4-Dichloro-8-methylquinazoline	2-Cl, 4-Cl, 8-CH3	C₉H₆Cl₂N₂	Reduced steric hindrance near N1; potential differences in target binding
8-Methoxy-4,7-disubstituted derivatives	4-NH₂, 7-alkylether, 8-OCH3	Varies (e.g., C₂₉H₃₀N₄O₄ClF)	Demonstrated cytotoxicity in HCT116/HepG2 cells via β-catenin/TCF4 inhibition; methoxy group enhances solubility
Imidazo[4,5-g]quinazolines	Fused imidazole ring at 4,5-position	Varies	Broader π-system; industrial and pharmacological applications (e.g., enzyme inhibition)

Key Findings from Comparative Studies

Substituent Position Sensitivity :

• Chlorine at position 7 (as in 4,7-Dichloro-8-methylquinazoline) may enhance steric interactions with hydrophobic protein pockets compared to 4,6-dichloro analogs .
• 8-Methoxy derivatives exhibit higher aqueous solubility than 8-methyl analogs, but the methyl group may improve metabolic stability by resisting demethylation .

Biological Activity: 8-Methoxy-4,7-disubstituted quinazolines (e.g., compound 18B) showed IC₅₀ values of 0.8–1.2 µM in β-catenin/TCF4-driven cancer cells, attributed to optimized hydrogen bonding via the methoxy group . The absence of a 2-amino group in 4,7-Dichloro-8-methylquinazoline (vs. amino-substituted analogs) may reduce off-target toxicity while retaining core quinazoline-mediated interactions .

Synthetic Complexity :

• 4,7-Dichloro-8-methylquinazoline likely requires regioselective chlorination steps, whereas 8-methoxy derivatives involve alkoxy substitution under milder conditions (e.g., K₂CO₃/DMF) .

Physicochemical Properties

• Thermal Stability : Methyl substituents generally improve thermal stability over methoxy groups, as seen in melting point data (e.g., 173–175°C for methyl vs. 191–193°C for methoxy derivatives) .

Biological Activity

Introduction

4,7-Dichloro-8-methylquinazoline is a compound belonging to the quinazoline family, which has garnered attention due to its diverse biological activities. This article provides a comprehensive overview of the biological activity of 4,7-dichloro-8-methylquinazoline, focusing on its antimalarial, antitumor, and antimicrobial properties, supported by data tables and case studies from recent research findings.

Antimalarial Activity

Recent studies have demonstrated that derivatives of quinazoline exhibit significant antimalarial activity. For instance, a series of synthesized compounds showed moderate to high antimalarial effects against Plasmodium falciparum, with several derivatives achieving IC50 values below 50 µM. The most potent compound in this series had an IC50 of 11.92 µM, indicating strong potential for further development as an antimalarial agent .

Table 1: Antimalarial Activity of Quinazoline Derivatives

Compound	IC50 (µM)	Activity Level
4,7-Dichloro-8-methylquinazoline	<50	High
Compound 2	45.67	Moderate
Compound 3	11.92	Very High
Compound 4	79.71	Moderate

The structure-activity relationship (SAR) analysis indicates that the presence of specific functional groups enhances the antimalarial activity, particularly those that promote binding to cellular macromolecules .

Antitumor Activity

The compound also exhibits promising antitumor activity against various cancer cell lines. In vitro studies have shown that 4,7-dichloro-8-methylquinazoline and its derivatives can inhibit the proliferation of cancer cells such as MCF-7 (breast cancer), HCT-116 (colon carcinoma), and HeLa (cervical carcinoma) cells.

Table 2: Antitumor Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Selectivity Index
MCF-7	21.41	High
HCT-116	27.26	Moderate
HeLa	51.67	Low

The most active compounds demonstrated selective toxicity towards cancer cells while sparing normal human liver cells (HL-7702), suggesting a favorable therapeutic window . The mechanism of action may involve DNA damage response pathways stimulated by compound interactions with cellular proteins .

Antimicrobial Activity

In addition to its antimalarial and antitumor properties, 4,7-dichloro-8-methylquinazoline has been evaluated for antimicrobial activity against various bacterial strains. The compound showed moderate to good inhibition zones against both gram-positive and gram-negative bacteria.

Table 3: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Inhibition Zone (mm)	Activity Level
Staphylococcus aureus	23.8	Good
Escherichia coli	12.5	Moderate
Acinetobacter baumannii	Not tested	-

The presence of pharmacologically active groups at specific positions on the quinazoline ring significantly contributes to its antibacterial efficacy .

Case Study: Antileishmanial Activity

A notable study focused on the antileishmanial properties of N2,N4-disubstituted quinazolines, which include derivatives of 4,7-dichloro-8-methylquinazoline. These compounds displayed submicromolar potency against Leishmania donovani, with some derivatives achieving an EC50 below 100 ng/mL in vitro .

Case Study: In Vivo Efficacy

In vivo studies have indicated that certain derivatives administered at doses of 15 mg/kg/day showed significant reductions in liver parasitemia in murine models of visceral leishmaniasis. This highlights the potential for these compounds to be developed as effective treatments for neglected tropical diseases .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 4,7-Dichloro-8-methylquinazoline, and how can reaction conditions be controlled to maximize yield?

• Methodological Answer : The synthesis typically involves cyclization of precursor molecules under chlorinating conditions. For example, a multi-step approach may include:

• Step 1 : Reacting 8-methylquinazoline with chlorinating agents (e.g., POCl₃ or SOCl₂) at 80–110°C for 4–6 hours to introduce chlorine atoms at positions 4 and 7.
• Step 2 : Purification via column chromatography (silica gel, eluent: hexane/ethyl acetate) or recrystallization (solvent: ethanol/water mixture) to isolate the product .
• Critical Parameters : Temperature control during chlorination prevents over-substitution, while stoichiometric ratios of reagents (e.g., 1:2.2 quinazoline:POCl₃) minimize side products .

Q. Which analytical techniques are most reliable for confirming the purity and structure of 4,7-Dichloro-8-methylquinazoline?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR can resolve substituent positions (e.g., methyl at C8, chlorines at C4/C7). For example, the methyl group typically appears as a singlet at δ 2.5–2.7 ppm in ¹H NMR .
• High-Performance Liquid Chromatography (HPLC) : Use a C18 column with UV detection (λ = 254 nm) to assess purity (>95% recommended for biological assays) .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode confirms molecular weight (e.g., [M+H]⁺ at m/z 227.0) .

Q. How can researchers purify 4,7-Dichloro-8-methylquinazoline to remove common by-products like di- or tri-chlorinated analogs?

• Methodological Answer :

• Recrystallization : Use a mixed solvent system (e.g., ethanol/water) to exploit differential solubility of by-products.
• Flash Chromatography : Gradient elution (e.g., 5% → 20% ethyl acetate in hexane) separates closely related chlorinated derivatives .
• Monitoring : TLC with UV visualization (Rf ≈ 0.5 in hexane/ethyl acetate 7:3) ensures homogeneity .

Advanced Research Questions

Q. What mechanistic insights explain the regioselectivity of chlorination in 4,7-Dichloro-8-methylquinazoline synthesis?

• Methodological Answer :

• Kinetic Studies : Varying reaction times and temperatures reveals that C4 chlorination occurs first due to steric accessibility, while C7 substitution follows under prolonged heating .
• Computational Modeling : Density Functional Theory (DFT) calculations show lower activation energy for electrophilic attack at C4 vs. C7 (ΔΔG‡ ≈ 3–5 kcal/mol) due to methyl group electron-donating effects at C8 .
• Isotope Labeling : Using deuterated precursors tracks substitution patterns via MS/MS fragmentation .

Q. How can structural modifications to 4,7-Dichloro-8-methylquinazoline enhance its bioactivity, and what methods validate these changes?

• Methodological Answer :

• Substituent Engineering : Replace the methyl group at C8 with bulkier alkyl chains (e.g., isopropyl) to modulate steric effects. Monitor changes via X-ray crystallography (e.g., C8 substituent dihedral angles) .
• Structure-Activity Relationship (SAR) : Test analogs in enzyme inhibition assays (e.g., kinase targets) and correlate activity with Hammett σ values of substituents .

Q. What strategies resolve contradictions in spectral data (e.g., NMR shifts vs. computational predictions) for 4,7-Dichloro-8-methylquinazoline derivatives?

• Methodological Answer :

• Data Triangulation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) and compare to simulated spectra from software like ACD/Labs or ChemDraw .
• Error Analysis : Quantify solvent effects (e.g., DMSO vs. CDCl₃) on chemical shifts and adjust computational solvent models accordingly .

Q. How can computational methods predict the stability of 4,7-Dichloro-8-methylquinazoline under varying pH and temperature conditions?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Simulate degradation pathways (e.g., hydrolysis at C4-Cl) in explicit solvent models (water, DMSO) to identify vulnerable bonds .
• Accelerated Stability Testing : Use thermal gravimetric analysis (TGA) and HPLC to monitor decomposition products after heating at 40–80°C for 72 hours .

Q. What experimental designs mitigate risks of irreproducibility in biological assays involving 4,7-Dichloro-8-methylquinazoline?

• Methodological Answer :

• Batch Consistency : Standardize synthesis protocols and validate purity across batches via qNMR .
• Positive/Negative Controls : Include reference inhibitors (e.g., staurosporine for kinase assays) and solvent-only controls to isolate compound-specific effects .